![molecular formula C9H18N2O B2468426 [1-(Oxan-4-yl)azetidin-2-yl]methanamine CAS No. 2002801-91-2](/img/structure/B2468426.png)
[1-(Oxan-4-yl)azetidin-2-yl]methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[1-(Oxan-4-yl)azetidin-2-yl]methanamine” is a chemical compound with the CAS Number: 2002801-91-2 . It has a molecular weight of 170.25 . The IUPAC name for this compound is (1-(tetrahydro-2H-pyran-4-yl)azetidin-2-yl)methanamine . It is typically stored at a temperature of 4 degrees Celsius . The compound is usually available in powder form .
Molecular Structure Analysis
The InChI code for “[1-(Oxan-4-yl)azetidin-2-yl]methanamine” is 1S/C9H18N2O/c10-7-9-1-4-11(9)8-2-5-12-6-3-8/h8-9H,1-7,10H2 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
“[1-(Oxan-4-yl)azetidin-2-yl]methanamine” is a powder with a molecular weight of 170.25 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Medicinal Chemistry and Drug Development
Overview: [1-(Oxan-4-yl)azetidin-2-yl]methanamine exhibits potential as a scaffold for designing novel drugs due to its unique structure. Researchers explore its pharmacological properties and interactions with biological targets.
Applications:- Antimicrobial Agents : Evaluate its antibacterial and antifungal activities. Comparisons with standard drugs (e.g., amoxicillin and fluconazole) provide insights .
Heterocyclic Chemistry
Overview: The azetidine ring in [1-(Oxan-4-yl)azetidin-2-yl]methanamine contributes to its heterocyclic nature. Researchers study its synthesis and reactivity.
Applications:- New Heterocyclic Derivatives : Explore the incorporation of azetidine and oxetane rings into amino acid derivatives. These compounds may have diverse applications .
Green Synthesis
Overview: Efficient and environmentally friendly synthetic methods are crucial. Researchers seek greener alternatives for compound preparation.
Applications:- Microwave-Assisted Synthesis : Develop a green method for synthesizing 3-pyrrole-substituted 2-azetidinones using catalytic amounts of molecular iodine. This approach allows for diverse substituents at N-1 and C-4 positions .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[1-(oxan-4-yl)azetidin-2-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c10-7-9-1-4-11(9)8-2-5-12-6-3-8/h8-9H,1-7,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQAOPTRHKRAYKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1CN)C2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(Oxan-4-yl)azetidin-2-yl]methanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.